Cas no 2227722-63-4 ((1R)-2,2,2-trifluoro-1-5-(methoxymethyl)furan-2-ylethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-5-(methoxymethyl)furan-2-ylethan-1-ol
• CAS No: 2227722-63-4
• MF: C₈H₉F₃O₃
• MW: 210.150473356247
• CID: 5934835
• PubChem ID: 165687812
• Update Time: 2025-10-29

(1R)-2,2,2-trifluoro-1-5-(methoxymethyl)furan-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-5-(methoxymethyl)furan-2-ylethan-1-ol
• 2227722-63-4
• (1R)-2,2,2-trifluoro-1-[5-(methoxymethyl)furan-2-yl]ethan-1-ol
• EN300-1955936

• Inchi： 1S/C8H9F3O3/c1-13-4-5-2-3-6(14-5)7(12)8(9,10)11/h2-3,7,12H,4H2,1H3/t7-/m1/s1
• InChI Key： JAEMUUUIVFXACJ-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1=CC=C(COC)O1)O)(F)F

Computed Properties

• Exact Mass: 210.05037863g/mol
• Monoisotopic Mass: 210.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.6Ų

Additional information on (1R)-2,2,2-trifluoro-1-5-(methoxymethyl)furan-2-ylethan-1-ol

Comprehensive Guide to (1R)-2,2,2-trifluoro-1-5-(methoxymethyl)furan-2-ylethan-1-ol (CAS No. 2227722-63-4)

(1R)-2,2,2-trifluoro-1-5-(methoxymethyl)furan-2-ylethan-1-ol (CAS No. 2227722-63-4) is a specialized chiral compound with significant applications in pharmaceutical and agrochemical research. This trifluoromethyl-substituted furan derivative has garnered attention due to its unique structural features and potential as a building block in drug discovery. The presence of the methoxymethyl group and trifluoromethyl moiety enhances its reactivity and makes it valuable for synthesizing biologically active molecules.

The compound's chiral center at the 1-position is particularly noteworthy, as it allows for the creation of enantiomerically pure products—a critical requirement in modern pharmaceutical development. Researchers are increasingly interested in fluorinated organic compounds like this one due to their improved metabolic stability and membrane permeability compared to non-fluorinated analogs. Current trends in medicinal chemistry show growing demand for such fluorine-containing intermediates, especially those with furan heterocycles that can serve as versatile scaffolds.

From a synthetic chemistry perspective, (1R)-2,2,2-trifluoro-1-5-(methoxymethyl)furan-2-ylethan-1-ol offers multiple reactive sites for further functionalization. The hydroxyl group can undergo various transformations including esterification, etherification, or oxidation, while the furan ring can participate in cycloaddition reactions or serve as a directing group in metal-catalyzed couplings. These properties make it particularly valuable for creating structure-activity relationship libraries in drug discovery programs.

Recent studies highlight the compound's potential in developing antiviral agents and enzyme inhibitors, aligning with current pharmaceutical industry priorities. The COVID-19 pandemic has accelerated research into small molecule therapeutics, and fluorinated compounds like this are being evaluated for their ability to interfere with viral replication mechanisms. Additionally, the agrochemical sector is exploring similar structures for developing new crop protection agents with improved environmental profiles.

The commercial availability of (1R)-2,2,2-trifluoro-1-5-(methoxymethyl)furan-2-ylethan-1-ol (CAS No. 2227722-63-4) has expanded in recent years to meet growing demand from contract research organizations and academic laboratories. Suppliers typically offer this compound with high enantiomeric purity (>98% ee) and comprehensive analytical characterization data including HPLC chromatograms and NMR spectra. Proper storage conditions (typically at 2-8°C under inert atmosphere) are essential to maintain the compound's stability over time.

From a regulatory standpoint, this compound falls into the category of research chemicals rather than controlled substances. However, researchers should always consult their institutional guidelines and local regulations before purchasing or working with any chemical substance. The compound's Material Safety Data Sheet (MSDS) provides detailed information about handling procedures, personal protective equipment requirements, and emergency measures.

Looking ahead, the market for chiral fluorinated building blocks like (1R)-2,2,2-trifluoro-1-5-(methoxymethyl)furan-2-ylethan-1-ol is expected to grow steadily, driven by ongoing drug discovery efforts and the pharmaceutical industry's focus on precision medicine. The development of more efficient synthetic routes to this compound and its analogs remains an active area of research in process chemistry circles.

For researchers considering this compound for their work, several key questions often arise: What are the optimal conditions for storing fluorinated furan derivatives? How does the chirality affect biological activity? What are the most effective synthetic methods for further derivatization? These considerations underscore the importance of thorough literature review and careful experimental planning when working with specialized compounds like (1R)-2,2,2-trifluoro-1-5-(methoxymethyl)furan-2-ylethan-1-ol.

In analytical applications, this compound can be characterized using standard techniques including mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance. The trifluoromethyl group produces distinctive signals in 19F NMR that are particularly useful for reaction monitoring and purity assessment. These analytical features make the compound valuable not just as a synthetic intermediate but also as a reference material in method development.

The environmental fate and green chemistry aspects of fluorinated organic compounds have become increasingly important considerations. While the trifluoromethyl group offers valuable properties for drug design, researchers are also investigating ways to make the synthesis and disposal of such compounds more sustainable. This reflects broader trends in the chemical industry toward environmentally friendly processes and benign by design approaches to molecular development.

In conclusion, (1R)-2,2,2-trifluoro-1-5-(methoxymethyl)furan-2-ylethan-1-ol (CAS No. 2227722-63-4) represents an important class of chiral fluorinated building blocks with wide-ranging applications in medicinal chemistry and materials science. Its unique combination of structural features—including the furan ring, trifluoromethyl group, and chiral alcohol functionality—makes it particularly versatile for synthetic applications. As research into fluorine-containing pharmaceuticals continues to expand, compounds like this will likely play an increasingly important role in drug discovery and development pipelines worldwide.